Cas no 735274-88-1 (trans-2-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: trans-2-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735274-88-1
• MF: C₁₅H₁₇BrO₃
• MW: 325.197684049606
• MDL: MFCD01311374
• CID: 869774
• PubChem ID: 24722529
• Update Time: 2025-10-29

trans-2-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• trans-2-[2-(4-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• TRANS-2-[2-(4-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-2-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• MFCD01311374
• AKOS016017424
• 735274-88-1
• (1R,2S)-2-[2-(4-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• TRANS-2-[2-(4-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID

• MDL： MFCD01311374
• Inchi： 1S/C15H17BrO3/c16-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)15(18)19/h5-8,11,13H,1-4,9H2,(H,18,19)/t11-,13+/m0/s1
• InChI Key： OKDDEYGDICYAOL-WCQYABFASA-N
• SMILES： BrC1C=CC(=CC=1)C(C[C@@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 324.03600
• Monoisotopic Mass: 324.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.91290

Additional information on trans-2-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

trans-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735274-88-1)

trans-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid, also known by its CAS registry number 735274-88-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring with a carboxylic acid group and a substituted phenyl group. The presence of the bromine atom in the 4-position of the phenyl ring adds to its chemical reactivity and makes it an interesting target for further research and development.

The synthesis of trans-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid involves a series of carefully designed reactions, including oxidation, substitution, and cyclization steps. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for large-scale production. The compound's structure has been thoroughly analyzed using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, which have provided detailed insights into its molecular geometry and functional groups.

One of the most promising applications of this compound lies in the field of drug discovery. The cyclohexane ring and carboxylic acid group are known to play critical roles in molecular recognition and binding affinity, making this compound a potential candidate for developing new pharmaceutical agents. Recent research has explored its ability to inhibit certain enzymes and proteins, which could lead to novel treatments for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, trans-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various polymer matrices, which could pave the way for innovative materials with tailored properties.

The compound's stability under different environmental conditions has also been a topic of recent research. Studies have demonstrated that it exhibits good thermal stability and resistance to hydrolysis, making it suitable for use in harsh chemical environments. These properties are particularly valuable in industrial applications where durability and longevity are essential.

From an environmental standpoint, the biodegradability of trans-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid has been assessed to ensure minimal ecological impact. Research indicates that it undergoes efficient biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, trans-2-(4-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid (CAS No. 735274-88-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future scientific exploration and technological innovation.